Cas no 495-88-5 ((2Z,4E)-5-(3,4-Methylenedioxyphenyl)2,4-pentadienoic acid)
495-88-5 structure
Product Name:(2Z,4E)-5-(3,4-Methylenedioxyphenyl)2,4-pentadienoic acid
CAS No:495-88-5
MF:C12H10O4
MW:218.205403804779
CID:2017122
PubChem ID:13001420
Update Time:2025-04-21
(2Z,4E)-5-(3,4-Methylenedioxyphenyl)2,4-pentadienoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2Z,4E)-5-(3,4-Methylenedioxyphenyl)2,4-pentadienoic acid
- (2Z,4E)-5-(1,3-benzodioxol-5-yl)penta-2,4-dienoic acid
- 5-(1,3-Benzodioxol-5-yl)-2,4-pentadienoic acid, (2Z,4E)-
- UNII-110JO6P65F
- 2,4-Pentadienoic acid, 5-(3,4-(methylenedioxy)phenyl)-, (Z,E)-
- Piperic acid (Z,E)-form [MI]
- Isopiperinic acid
- 495-88-5
- 2,4-Pentadienoic acid, 5-(1,3-benzodioxol-5-yl)-, (2Z,4E)-
- 2,4-Pentadienoic acid, 5-(1,3-benzodioxol-5-yl)-, (Z,E)-
- 110JO6P65F
- Q27251196
-
- Inchi: 1S/C12H10O4/c13-12(14)4-2-1-3-9-5-6-10-11(7-9)16-8-15-10/h1-7H,8H2,(H,13,14)/b3-1+,4-2-
- InChI Key: RHBGITBPARBDPH-TZFCGSKZSA-N
- SMILES: O1COC2C=CC(/C=C/C=C\C(=O)O)=CC1=2
Computed Properties
- Exact Mass: 218.05790880g/mol
- Monoisotopic Mass: 218.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 55.8Ų
(2Z,4E)-5-(3,4-Methylenedioxyphenyl)2,4-pentadienoic acid Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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